Cas no 1361656-28-1 (2,5-Bis(3,4-dichlorophenyl)isonicotinonitrile)

• Product Name: 2,5-Bis(3,4-dichlorophenyl)isonicotinonitrile
• CAS No: 1361656-28-1
• MF: C₁₈H₈Cl₄N₂
• MW: 394.081520080566
• CID: 4912021
• Update Time: 2025-06-15

2,5-Bis(3,4-dichlorophenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(3,4-dichlorophenyl)isonicotinonitrile

• Inchi： 1S/C18H8Cl4N2/c19-14-3-1-10(5-16(14)21)13-9-24-18(7-12(13)8-23)11-2-4-15(20)17(22)6-11/h1-7,9H
• InChI Key： YLTFIKSDCICXKD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CN=C(C=C1C#N)C1C=CC(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 479
• XLogP3: 6.4
• Topological Polar Surface Area: 36.7

Additional information on 2,5-Bis(3,4-dichlorophenyl)isonicotinonitrile

Recent Advances in the Study of 2,5-Bis(3,4-dichlorophenyl)isonicotinonitrile (CAS: 1361656-28-1)

The compound 2,5-Bis(3,4-dichlorophenyl)isonicotinonitrile (CAS: 1361656-28-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. The presence of dichlorophenyl groups and the isonicotinonitrile core structure contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions between 2,5-Bis(3,4-dichlorophenyl)isonicotinonitrile and its biological targets, providing valuable insights for further optimization.

In vitro and in vivo studies have demonstrated promising results, with the compound showing efficacy in reducing tumor growth in various cancer models. Additionally, its ability to modulate immune responses has opened new avenues for investigating its potential in autoimmune diseases. The compound's pharmacokinetic properties, including its metabolic stability and bioavailability, are currently under investigation to assess its suitability for clinical development.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Recent publications have proposed structural modifications to enhance its therapeutic index, such as introducing polar substituents or altering the isonicotinonitrile scaffold. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into viable drug candidates.

In conclusion, 2,5-Bis(3,4-dichlorophenyl)isonicotinonitrile represents a promising lead compound with diverse therapeutic potential. Continued research into its mechanism of action and structural optimization will be crucial for its successful application in medicine. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its potential impact on human health.